Cas no 2171730-82-6 (4-{2-(dimethylamino)ethylcarbamoyl}-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic acid)

• Product Name: 4-{2-(dimethylamino)ethylcarbamoyl}-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic acid
• CAS No: 2171730-82-6
• MF: C₂₄H₂₉N₃O₅
• MW: 439.50416636467
• CID: 6186208
• PubChem ID: 165550766
• Update Time: 2025-06-08

4-{2-(dimethylamino)ethylcarbamoyl}-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-{2-(dimethylamino)ethylcarbamoyl}-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic acid
• EN300-1487347
• 4-{[2-(dimethylamino)ethyl]carbamoyl}-4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanoic acid
• 2171730-82-6

• Inchi： 1S/C24H29N3O5/c1-27(2)14-13-25-23(30)21(11-12-22(28)29)26-24(31)32-15-20-18-9-5-3-7-16(18)17-8-4-6-10-19(17)20/h3-10,20-21H,11-15H2,1-2H3,(H,25,30)(H,26,31)(H,28,29)
• InChI Key： VXAVCRRIVLBFTO-UHFFFAOYSA-N
• SMILES： O(C(NC(C(NCCN(C)C)=O)CCC(=O)O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 439.21072103g/mol
• Monoisotopic Mass: 439.21072103g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 32
• Rotatable Bond Count: 11
• Complexity: 634
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 108Ų

Additional information on 4-{2-(dimethylamino)ethylcarbamoyl}-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic acid

Introduction to 4-{2-(dimethylamino)ethylcarbamoyl}-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic Acid (CAS No. 2171730-82-6)

4-{2-(dimethylamino)ethylcarbamoyl}-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic acid, identified by its CAS number 2171730-82-6, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biochemistry. This compound belongs to a class of molecules that exhibit potential biological activity, making it a subject of extensive research and development. The intricate structure of this molecule, featuring multiple functional groups, contributes to its unique chemical properties and reactivity, which are being harnessed for various applications in drug discovery and molecular biology.

The molecular structure of 4-{2-(dimethylamino)ethylcarbamoyl}-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic acid is characterized by the presence of a butanoic acid backbone, which is modified at both ends with distinct functional groups. The N-terminal part of the molecule incorporates a carbamoyl group linked to a dimethylamino ethyl chain, while the C-terminal part features an amino group connected to a methoxycarbonyl moiety, which is further attached to a fluorene ring. This complex arrangement of functional groups not only influences the compound's solubility and stability but also plays a crucial role in its interactions with biological targets.

In recent years, there has been growing interest in the development of novel compounds that can modulate biological pathways associated with various diseases. The structure of 4-{2-(dimethylamino)ethylcarbamoyl}-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic acid presents an ideal framework for such investigations due to its ability to interact with multiple biomolecules. The fluorene ring, for instance, is known for its ability to enhance binding affinity and selectivity when incorporated into drug candidates, while the dimethylamino group can serve as a hydrogen bond acceptor, facilitating interactions with polar residues in protein targets.

One of the most compelling aspects of this compound is its potential application in the development of targeted therapies. The combination of the carbamoyl and methoxycarbonyl groups provides multiple sites for chemical modification, allowing researchers to fine-tune the properties of the molecule for specific biological activities. This flexibility has made 4-{2-(dimethylamino)ethylcarbamoyl}-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic acid a valuable scaffold for designing novel drugs that can selectively interact with disease-causing proteins or enzymes.

The pharmacological profile of this compound has been the focus of several studies aimed at elucidating its mechanisms of action. Initial investigations have suggested that it may exhibit inhibitory effects on certain kinases and other enzymes involved in cell signaling pathways. These pathways are often dysregulated in diseases such as cancer, making them attractive targets for therapeutic intervention. By modulating the activity of these enzymes, CAS no 2171730-82-6 could potentially interfere with disease progression and restore normal cellular functions.

In addition to its potential as a drug candidate, this compound has also shown promise in the field of biochemical research. Its complex structure provides a rich environment for studying enzyme-substrate interactions and protein-ligand binding dynamics. Researchers have utilized computational methods and experimental techniques to gain insights into how this molecule interacts with biological targets at the molecular level. These studies not only enhance our understanding of the compound's mechanism of action but also provide valuable data for designing future generations of bioactive molecules.

The synthesis and characterization of 4-{2-(dimethylamino)ethylcarbamoyl}-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic acid have been subjects of considerable interest in synthetic chemistry circles. The multi-step synthesis involves careful control over reaction conditions to ensure high yields and purity. Advanced techniques such as chromatography and spectroscopy have been employed to confirm the structural integrity of the final product. These synthetic strategies not only highlight the versatility of modern organic chemistry but also demonstrate the feasibility of producing complex molecules like this one on a scalable basis.

The future prospects for this compound are promising, with ongoing research aimed at expanding its therapeutic applications. By leveraging cutting-edge technologies such as high-throughput screening and structure-based drug design, scientists are exploring new ways to optimize its biological activity and pharmacokinetic properties. Furthermore, collaborations between academic institutions and pharmaceutical companies are expected to accelerate the translation of laboratory findings into clinical trials, bringing new treatments for patients suffering from various diseases.

In conclusion, 4-{2-(dimethylamino)ethylcarbamoyl}-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic acid (CAS no 2171730-82-6) represents a significant advancement in pharmaceutical chemistry and biochemistry. Its unique structure and multifaceted functionality make it an attractive candidate for further research and development. As our understanding of biological systems continues to grow, compounds like this one will play an increasingly important role in shaping the future of medicine.